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Compound of Interest

Compound Name: PPQ-102

Cat. No.: B7885477

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
PPQ-102, a potent CFTR inhibitor. Given the absence of specific public data on the acute and
chronic toxicity of PPQ-102, this document adopts a conservative approach, treating the
compound as potentially hazardous. Adherence to these protocols is critical to ensure the
safety of all laboratory personnel.

l. Personal Protective Equipment (PPE) Protocol

When handling PPQ-102, especially in its solid form, a comprehensive PPE strategy is
mandatory to prevent inadvertent exposure through inhalation, skin contact, or eye contact.
The following table summarizes the recommended PPE for various laboratory operations
involving PPQ-102.
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Recommended Personal Protective

Operation ]
Equipment (PPE)
- NIOSH-approved respirator with a particulate
filter (e.g., N95, P100) - Chemical-resistant
Handling Powder (weighing, aliquoting) gloves (Nitrile, Neoprene, or Butyl rubber

recommended) - Disposable lab coat or gown -

Tightly fitting safety goggles

- Work within a certified chemical fume hood -
_ _ Chemical-resistant gloves (Nitrile recommended
Preparing Solutions o
for incidental contact) - Lab coat - Safety

glasses with side shields

- Lab coat - Safety glasses with side shields -

General Laboratory Work with Dilute Solutions ] ]
Chemical-resistant gloves

Note: Always inspect gloves for signs of degradation or perforation before use. After handling
the compound, wash hands thoroughly with soap and water, even after wearing gloves.

Il. Step-by-Step Handling and Operational Plan

A designated controlled area, such as a chemical fume hood, should be established for all work
involving PPQ-102.

A. Weighing and Aliquoting Solid PPQ-102:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace within a chemical fume hood by laying down absorbent, disposable bench paper.

e Handling: Use disposable weighing boats and spatulas to handle the powdered compound.
Exercise extreme care to avoid the generation of dust.

e Cleaning: Following the procedure, wipe down all surfaces in the fume hood with a suitable
solvent (e.g., 70% ethanol) and dispose of all contaminated materials as hazardous waste.

B. Solution Preparation:
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» Solvent Addition: Slowly add the solvent to the solid PPQ-102 to prevent splashing.

o Labeling: Clearly label all containers with the compound name, concentration, solvent,
preparation date, and appropriate hazard warnings.

lll. Disposal Plan

All waste generated from the handling of PPQ-102 must be treated as hazardous waste.

» Solid Waste: All contaminated solid materials, including used gloves, weighing boats, paper
towels, and disposable lab coats, must be collected in a designated and clearly labeled
hazardous waste container.

o Liquid Waste: All liquid waste containing PPQ-102 should be collected in a separate, clearly
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
has been confirmed.

e Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a
designated sharps container.

« Final Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations.

IV. Emergency Procedures

Ensure that all personnel are familiar with the location and operation of emergency equipment,
including safety showers, eyewash stations, and fire extinguishers. In case of accidental
exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Eye Contact: Flush the eyes with water for at least 15 minutes at an eyewash station.

Inhalation: Move to a well-ventilated area.

Ingestion: Do not induce vomiting.
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In all cases of exposure, seek immediate medical attention and report the incident to your
supervisor.

PPE Selection Workflow for Handling PPQ-102

Hazard Assessment

Start: Handling PPQ-102

i

Identify Task:
- Handling Powder?
- Preparing Solution?
- General Lab Work?

Powder Solution General
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b7885477?utm_src=pdf-body-img
https://www.benchchem.com/product/b7885477#personal-protective-equipment-for-handling-ppq-102
https://www.benchchem.com/product/b7885477#personal-protective-equipment-for-handling-ppq-102
https://www.benchchem.com/product/b7885477#personal-protective-equipment-for-handling-ppq-102
https://www.benchchem.com/product/b7885477#personal-protective-equipment-for-handling-ppq-102
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7885477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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